8'-Fuoro-2',4'-dihydro-1'H-spiro[piperidine-4,3'-quinoline]-2'-one hydrochloride

• IUPAC Name: 8-fluorospiro[1,4-dihydroquinoline-3,4'-piperidine]-2-one;hydrochloride
• InChI: InChI=1S/C13H15FN2O.ClH/c14-10-3-1-2-9-8-13(4-6-15-7-5-13)12(17)16-11(9)10;/h1-3,15H,4-8H2,(H,16,17);1H
• InChI Key: RZCVBNNDWZGEBU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC3=C(C(=CC=C3)F)NC2=O.Cl
• Molecular Formula: C13H16ClFN2O
• Molecular Weight: 270.73 g/mol
• CAS RN: 1439898-04-0

Description

The compound “8’-Fuoro-2’,4’-dihydro-1’H-spiro[piperidine-4,3’-quinoline]-2’-one hydrochloride” is a type of organic compound. It is also known as “tert-Butyl 8’-fluoro-2’,4’-dihydro-1’H-spiro[piperidine-4,3’-quinoline]-1-carboxylate” with a molecular formula of C18H25FN2O2. The average mass of this compound is 320.402 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a spiro[piperidine-4,3’-quinoline] ring system, which is a type of bicyclic compound where the two rings share a single atom. The compound also contains a fluoro group and a carboxylate group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C18H25FN2O2, an average mass of 320.402 Da, and a monoisotopic mass of 320.190002 Da. Additional properties such as melting point, boiling point, and density were not available in the search results.

Scientific Research Applications

• Synthesis of Functionalized Spiro Compounds : A study by Shi and Yan (2016) demonstrated the efficient synthesis of functionalized spiro[indoline-3,4′-pyrano[3,2-h]quinolines] through a three-component reaction involving 8-hydroxyquinoline, isatins, and malononitrile or ethyl cyanoacetate, highlighting the chemical versatility of such compounds (Shi & Yan, 2016).

• Synthesis Methods under Nonconventional Conditions : Dandia et al. (2007) synthesized a series of fluorine-containing substituted spiro[piperidine-4,4′-pyrano[3,2-c]quinolines] using rapid one-pot multi-component reactions under microwave irradiation and sonication, showcasing efficient synthesis methods for producing fluorinated quinoline derivatives (Dandia, Gautam, & Jain, 2007).

• Intramolecular Acyl Transfer in Spiropiperidine Scaffolds : Méndez and Kouznetsov (2011) reported an effective synthesis of attractive spiropiperidine scaffolds based on intramolecular acyl transfer processes in certain spiro compounds, using simple and mild reaction conditions. This highlights the potential of these compounds in creating novel molecular structures (Méndez & Kouznetsov, 2011).

• Synthesis and Transformations in Spiro-4-piperidines : Kouznetsov et al. (2005) explored the synthesis of new dihydrospiro(quinoline-2,4'-piperidines) and found acetyl migration under debenzylation conditions, adding to the understanding of chemical behavior and potential applications of these spiro compounds (Kouznetsov et al., 2005).

• Antimicrobial Applications : Kumar et al. (2008) conducted an atom-economic and stereoselective synthesis of several spiro-piperidin-4-ones and evaluated their activity against Mycobacterium tuberculosis, indicating potential antimicrobial applications of these compounds (Kumar, Perumal, Senthilkumar, Yogeeswari, & Sriram, 2008).

• Antibacterial Activity : Vinoth, Vadivel, and Lalitha (2021) synthesized certain spiro[indoline-3,4′-quinoline]-3′-carbonitrile derivatives and evaluated their antibacterial activities against human pathogenic bacteria, suggesting their potential in antibacterial applications (Vinoth, Vadivel, & Lalitha, 2021).

Future Directions

The future directions for this compound are not specified in the search results. Given its availability for pharmaceutical testing, it may be of interest in drug discovery and development research.